Cas no 81038-44-0 (3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile)

• Product Name: 3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
• CAS No: 81038-44-0
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• MDL: MFCD00060307
• CID: 720278
• PubChem ID: 522744
• Update Time: 2025-04-19

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-bromo-4-hydroxy-5-methoxy-
• 2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile
• 3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
• 3-Methoxy-4-hydroxy-5-brom-phenyl-acetonitril
• VMARCRAWRNPBBQ-UHFFFAOYSA-N
• MFCD00060307
• EN300-1910632
• FT-0641805
• CS-0302558
• DTXSID10335052
• 2-(3-bromo-4-hydroxy-5-methoxy-phenyl)acetonitrile
• SCHEMBL6897446
• A840025
• 81038-44-0
• AKOS015834617
• DB-022342

• MDL： MFCD00060307
• Inchi： 1S/C9H8BrNO2/c1-13-8-5-6(2-3-11)4-7(10)9(8)12/h4-5,12H,2H2,1H3
• InChI Key： VMARCRAWRNPBBQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(CC#N)C=1)OC)O

Computed Properties

• Exact Mass: 240.97400
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Melting Point: 145-147°C
• PSA: 53.25000
• LogP: 2.22938

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols